2-(((Pentafluorophenyl)thio)methyl)pyridine, hydrochloride

• CAS No.: 81851-10-7
• Molecular Formula: C12H7ClF5NS
• Molecular Weight: 327.70 g/mol
• IUPAC Name: 2-[(2,3,4,5,6-pentafluorophenyl)sulfanylmethyl]pyridine;hydrochloride
• InChI: InChI=1S/C12H6F5NS.ClH/c13-7-8(14)10(16)12(11(17)9(7)15)19-5-6-3-1-2-4-18-6;/h1-4H,5H2;1H
• InChI Key: MUDBSTNZZWRUSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=C(C(=C(C(=C2F)F)F)F)F.Cl

Description

2-(((Pentafluorophenyl)thio)methyl)pyridine, hydrochloride is a useful research compound. Its molecular formula is C12H7ClF5NS and its molecular weight is 327.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pentafluorothiophenol (5 g) was added to a solution of sodium hydroxide (2.0 g) in ethanol (50 ml) and the resulting solution was treated with a solution of 2-picolyl chloride, hydrochloride (4.1 g) in ethanol (25 ml). The mixture was stirred at ambient temperature for 4 hours, filtered through Kieselghur and the solvent removed by evaporation. The residue was converted into the hydrochloride with ethereal HCl solution and this was recrystallised from acetone-ether to give 2-(((pentafluorophenyl)thio)methyl)pyridine, hydrochloride (5.0 g) mp 157°-8° C. (Found: C,44.0; H,2.4; N,4.0; C12H6F5NS.HCl requires C,44.0; H,2.15; N,4.3%).